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Compound of Interest

Compound Name: Creatine malate

Cat. No.: B1631309

Executive Summary & Hazard Characterization

Creatine Malate (CAS: 686351-75-7) is a salt formed from creatine and malic acid. While
generally classified as non-hazardous under GHS standards (Category 5 or unclassified) and
not listed on EPA RCRA P-list or U-list, laboratory disposal requires strict adherence to
chemical hygiene plans to prevent plumbing corrosion and environmental eutrophication.

This guide supersedes generic "trash disposal” advice. It establishes a Chain of Custody
approach that ensures your laboratory remains audit-ready and environmentally responsible.

Chemical Profile & Disposal Logic
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Property Value/Characteristic Impact on Disposal

High Nitrogen content
Molecular Formula increases Biological Oxygen
Demand (BOD) in wastewater.

Dissolves easily, creating
Solubility High (Water) potential for accidental release

into waterways.

Causality: Bulk disposal down

o ) drains can locally lower pH,
o Weakly Acidic (due to Malic ] i
Acidity (pH) Acid) damaging plumbing traps and
violating municipal effluent

limits (typically pH 5.5-10.0).

Not P-listed or U-listed.

However, mixtures with
RCRA Status Non-Regulated

regulated solvents become

regulated waste.

Pre-Disposal Protocol: The "Self-Validating" System

Before disposal, you must validate the waste state.[1][2] This prevents "mystery chemicals"
from entering the waste stream, a common cause of regulatory fines.

Step 1: Segregation & Validation

e The "Pure vs. Mixed" Rule: Never mix Creatine Malate waste with halogenated solvents or
heavy metals.

e pH Verification: If the waste is in solution, dip a pH strip. If pH < 5.0, it must be neutralized or
treated as Corrosive Waste, regardless of the parent compound's safety.

Step 2: PPE Requirements|3]

e Respiratory: N95 mask is recommended if handling >500g of dry powder to prevent
inhalation of fine particulates (nuisance dust).
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e Ocular: Safety goggles (ANSI Z87.1) are mandatory; malic acid dust is an eye irritant.

o Dermal: Nitrile gloves (0.11 mm thickness) provide sufficient protection.

Disposal Workflows
Scenario A: Solid Waste (Preferred Method)

Applicability: Expired reagents, bulk powder spills, or failed synthesis solids.

Why this method? Incineration is the only method that guarantees the destruction of the
nitrogenous backbone, preventing environmental accumulation.

Containment: Transfer solids into a clear, polyethylene bag or a wide-mouth HDPE jar.

Labeling: Apply a "Non-Regulated Chemical Waste" label.

o Critical: Do not label as "Trash." Use the chemical name "Creatine Malate Solid."

Segregation: Place in the lab's "Solid Organic Waste" drum.

Handoff: Schedule EHS pickup for incineration.

Scenario B: Aqueous Solutions (Conditional)

Applicability: Trace residues from glassware cleaning or HPLC buffers.

Warning: Only permissible if your facility has a permit for sanitary sewer disposal of non-
hazardous organics.

Dilution Factor: Ensure a dilution ratio of at least 1:100 with water.

pH Check: Verify pH is between 6.0 and 8.0.

Flushing: Flush with excess water for 2 minutes to prevent crystallization in the P-trap.

Scenario C: Contaminated Mixtures (Strict)

Applicability: Creatine Malate mixed with solvents (e.g., Methanol, Acetonitrile).
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e Protocol: The mixture defaults to the hazard class of the contaminant.
o Example: Creatine Malate + Acetonitrile = Ignitable Hazardous Waste (D001).
o Action: Collect in a solvent carboy. Label with all constituents.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for compliant disposal.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1631309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Start: Creatine Malate Waste

Assess Chemical State

;

Is it mixed with
hazardous solvents?

HAZARDOUS ROUTE

Classify by Contaminant
(e.g., Ignitable, Toxic)

Label: Hazardous Waste

(List all components) S REE S

Store in Satellite
Accumulation Area

Double Bag / Jar
(HDPE or Polyethylene)

Label: Non-Regulated
Chemical Waste

Ship for Incineration

(Recommended)

NON-HAZARDOUS ROUTE

Solution

Aqueous Solution

Check pH
(Must be 5.5 - 10.0)

Drain Disposal

Neutralize (Only if EHS Permitted)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b1631309?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision matrix for Creatine Malate disposal. Note that solid waste incineration is the
preferred path for bulk quantities to ensure environmental stewardship.

Regulatory Compliance (RCRA & EPA)[2][4][5]

Although Creatine Malate is not a listed hazardous waste, the "Cradle-to-Grave" responsibility
principle applies.

o Empty Containers: Under 40 CFR 261.7, a container is considered "RCRA Empty" only if:
o All wastes have been removed using common practices (pouring/scraping).
o No more than 3% by weight of the total capacity remains.

o Action: Triple rinse the container with water.[3] Deface the label. Recycle as plastic/glass.

[3]
» Sewer Ban Compliance:

o Never pour undiluted bulk powder into a sink. This violates the Clean Water Act
prohibitions on introducing substances that can cause obstruction or corrosive structural
damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Malate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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